Cas no 3017-66-1 (1-Hexene, 2-bromo-)
1-Hexene, 2-bromo- structure
Product Name:1-Hexene, 2-bromo-
CAS No:3017-66-1
MF:C6H11Br
MW:163.055541276932
CID:1441322
PubChem ID:12555717
Update Time:2025-04-20
1-Hexene, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexene, 2-bromo-
- 2-bromohex-1-ene
- 2-bromo-1-hexene
- SCHEMBL4779614
- 2-bromo-hex-1-ene
- DTXSID10502388
- WRAXOEFICNTJOB-UHFFFAOYSA-N
- 3017-66-1
-
- Inchi: 1S/C6H11Br/c1-3-4-5-6(2)7/h2-5H2,1H3
- InChI Key: WRAXOEFICNTJOB-UHFFFAOYSA-N
- SMILES: BrC(=C)CCCC
Computed Properties
- Exact Mass: 162.00443
- Monoisotopic Mass: 162.00441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 57.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.2129 (estimate)
- Melting Point: -102.35°C (estimate)
- Boiling Point: 138.85°C (estimate)
- Refractive Index: 1.3959 (estimate)
- PSA: 0
1-Hexene, 2-bromo- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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